Cas no 2229080-72-0 (3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine
• CAS No: 2229080-72-0
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• CID: 5911263
• PubChem ID: 165852845
• Update Time: 2025-06-13

3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine
• EN300-1964589
• 2229080-72-0
• 3,3-difluoro-1-[(1H-indol-3-yl)methyl]cyclobutan-1-amine

• Inchi： 1S/C13H14F2N2/c14-13(15)7-12(16,8-13)5-9-6-17-11-4-2-1-3-10(9)11/h1-4,6,17H,5,7-8,16H2
• InChI Key： OKBZGNXOXARFRL-UHFFFAOYSA-N
• SMILES： FC1(CC(CC2=CNC3C=CC=CC2=3)(C1)N)F

Computed Properties

• Exact Mass: 236.11250478g/mol
• Monoisotopic Mass: 236.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine

Research Briefing on 3,3-Difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine (CAS: 2229080-72-0)

In recent years, the compound 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine (CAS: 2229080-72-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and indole moiety, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the introduction of the difluorocyclobutane group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These developments are critical for ensuring reproducibility in large-scale production, a key consideration for pharmaceutical applications.

From a biological perspective, this compound has demonstrated notable activity in modulating specific neurotransmitter systems. Preliminary in vitro studies indicate that it acts as a potent ligand for certain serotonin receptors, which are implicated in mood regulation and cognitive function. Animal models have further revealed its potential as an antidepressant or anxiolytic agent, with a favorable pharmacokinetic profile. These findings are supported by molecular docking simulations, which suggest high binding affinity and selectivity for target receptors.

Ongoing research is exploring the broader therapeutic potential of 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine. Recent investigations have extended to its possible role in neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its neuroprotective properties. Additionally, its structural features make it a candidate for further derivatization, opening avenues for the development of novel analogs with enhanced efficacy and reduced side effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine represents a promising scaffold in medicinal chemistry. Its unique combination of structural elements and biological activity positions it as a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic index, and evaluating its safety profile in human subjects. The continued exploration of this compound underscores the dynamic interplay between chemical innovation and biological discovery in advancing pharmaceutical science.